N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-(2,8-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C20H15N3O4/c1-11-7-8-23-16(9-11)21-12(2)17(19(23)25)22-18(24)14-10-13-5-3-4-6-15(13)27-20(14)26/h3-10H,1-2H3,(H,22,24)
• InChI Key: RCBXDMUNNZSFAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=C(C(=O)N2C=C1)NC(=O)C3=CC4=CC=CC=C4OC3=O)C
• Molecular Formula: C20H15N3O4
• Molecular Weight: 361.3 g/mol
• CAS No.: 942001-24-3

Description

“N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-oxo-2H-chromene-3-carboxamide” is a chemical compound with the molecular formula C15H13N3O2S. It is a derivative of 4-oxo-4H-pyrido[1,2-a]pyrimidine.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a new series of 4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives containing 1,3,4-oxadiazole and 1,3,4-thiadiazole rings were synthesized and evaluated for their in vitro anti-HIV-1 activity. Another study reported a metal-free C-3 chalcogenation of 4H-pyrido[1,2-a]pyrimidin-4-one to synthesize diversely orchestrated 3-ArS/ArSe derivatives.

Scientific Research Applications

Synthesis and Biological Activity

The compound N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-oxo-2H-chromene-3-carboxamide, due to its structural uniqueness, has been a subject of scientific research, particularly in the synthesis of novel organic compounds with potential biological activities. Although the exact compound specified was not directly identified in available research, studies on closely related chemical structures provide insight into the potential applications and significance of such compounds in scientific research.

• Antioxidant and Neuroprotective Activities : Compounds with structures similar to this compound have been synthesized and evaluated for their antioxidant activities. These studies highlight the potential neuroprotective benefits of such compounds against diseases like Alzheimer's due to their biological activity (Mohamed & El-Sayed, 2019).

• Antimicrobial Activity : Research focusing on the synthesis of novel compounds incorporating the chromene and pyrimidine moieties has demonstrated significant antimicrobial properties. These studies suggest the potential of such compounds, including those structurally related to this compound, as basis for developing new antimicrobial agents (Banothu, Gali, Velpula, & Bavantula, 2013).

• Catalysis and Synthetic Applications : The role of similar compounds in catalysis, particularly in facilitating the synthesis of arylated furans and thiophenes under environmentally friendly conditions, has been documented. This underscores the potential application of this compound in green chemistry and organic synthesis (Bumagin, Petkevich, Kletskov, Alekseyev, & Potkin, 2019).

• Anticancer Potential : Studies on related chromene derivatives have explored their potential as leads for new anticancer drugs. The detailed analysis of their binding to DNA suggests the possibility of such compounds, including this compound, to act as DNA intercalators, offering a pathway for the development of novel anticancer therapies (Santana et al., 2020).